N'-(2-{[2,3'-bithiophene]-5-yl}ethyl)ethanediamide

• IUPAC Name: N'-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C12H12N2O2S2/c13-11(15)12(16)14-5-3-9-1-2-10(18-9)8-4-6-17-7-8/h1-2,4,6-7H,3,5H2,(H2,13,15)(H,14,16)
• InChI Key: RSQHGFFYKXDXPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=CC=C(S2)CCNC(=O)C(=O)N
• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol

Description

Bithiophene is a type of organic compound that is part of the thiophene family. It’s often used in the synthesis of larger organic compounds, particularly in the field of organic electronics. Ethanediamide, also known as oxamide, is an organic compound with the formula (CONH2)2. It’s a white crystalline solid that is soluble in ethanol, slightly soluble in water, and insoluble in diethyl ether.

Synthesis Analysis

Bithiophene can be synthesized through various methods, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination. Oxamide can be produced from hydrogen cyanide, which is oxidized to cyanogen, which is then hydrolyzed.

Molecular Structure Analysis

The molecular structure of bithiophene consists of two thiophene rings connected by a single bond. Oxamide has a structure of (CONH2)2.

Chemical Reactions Analysis

Bithiophene can undergo various reactions, including coupling, cycloaddition, and isomerization. Oxamide can react with water to form carboxylic acids.

Physical And Chemical Properties Analysis

Bithiophene is a solid at room temperature with a melting point of 32-33 °C. Oxamide is a white crystalline solid that is soluble in ethanol, slightly soluble in water, and insoluble in diethyl ether.

Scientific Research Applications

Organic Electronics and Optoelectronics

• . These derivatives serve as building blocks for organic semiconductors used in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and solar cells.
• . These materials play a crucial role in enhancing charge transport and efficiency in perovskite-based solar cells.

Thermoelectric Devices

• Poly(2,2’-bithiophene) (PBT) : Electrochemically prepared PBT has been employed as an active layer in thermoelectric devices. . These organic thermoelectric materials hold promise for energy conversion and waste heat recovery.

Mechanism of Action

Target of Action

Compounds containing bithiophene units are often used in organic electronics due to their ability to facilitate charge transport

Mode of Action

Bithiophene-containing compounds are known to interact with their targets through π-π stacking, a type of non-covalent interaction between aromatic rings . This interaction can influence the electronic properties of the compound and its targets, leading to changes in their function.

Biochemical Pathways

Compounds with similar structures are often involved in electron transport pathways, particularly in organic electronic devices

Pharmacokinetics

Pharmacokinetics is a crucial aspect of drug action, influencing the onset, duration, and intensity of a drug’s effect . It involves the study of how the body absorbs, distributes, metabolizes, and excretes drugs .

Result of Action

The electronic properties of bithiophene-containing compounds can influence the function of their targets, potentially leading to changes at the molecular and cellular levels .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can affect the action of many compounds .

Safety and Hazards

Bithiophene is classified as a flammable liquid and vapor. It’s toxic in contact with skin and causes severe skin burns and eye damage. Ethanediamide may cause respiratory irritation and an allergic skin reaction.

Future Directions

The future directions for these compounds largely depend on their applications. For instance, bithiophene-based compounds are being explored for their use in organic electronics, particularly in the development of more efficient and stable perovskite solar cells.